Cas no 84636-23-7 (Ethyl 12-Aminododecanoate Hydrochloride)

• Product Name: Ethyl 12-Aminododecanoate Hydrochloride
• CAS No: 84636-23-7
• MF: C₁₄H₃₀ClNO₂
• MW: 279.846503734589
• MDL: MFCD30476244
• CID: 2679103
• PubChem ID: 57447050
• Update Time: 2025-06-14

Ethyl 12-Aminododecanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 12-Aminododecanoate Hydrochloride
• Ethyl12-aminododecanoatehydrochloride
• AKOS033976835
• SCHEMBL4004213
• ethyl 12-aminododecanoate;hydrochloride
• JDA63623
• Z2652745518
• WGWXXBXSBBORLR-UHFFFAOYSA-N
• 84636-23-7
• ethyl 12-aminododecanate hydrochloride
• EN300-313592

• MDL： MFCD30476244
• Inchi： 1S/C14H29NO2.ClH/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15;/h2-13,15H2,1H3;1H
• InChI Key： WGWXXBXSBBORLR-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCCCCCCCCCCN)=O

Computed Properties

• Exact Mass: 279.1965069Da
• Monoisotopic Mass: 279.1965069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 12-Aminododecanoate Hydrochloride

Comprehensive Overview of Ethyl 12-Aminododecanoate Hydrochloride (CAS No. 84636-23-7): Properties, Applications, and Industry Insights

Ethyl 12-Aminododecanoate Hydrochloride (CAS No. 84636-23-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and polymer synthesis. With the growing demand for biocompatible materials and sustainable chemistry, this compound has garnered significant attention due to its unique amino ester structure, which facilitates controlled drug delivery systems and biodegradable polymer development. Researchers and manufacturers increasingly seek high-purity Ethyl 12-Aminododecanoate HCl to meet stringent quality standards in biomedical applications.

The molecular structure of Ethyl 12-Aminododecanoate Hydrochloride combines a 12-carbon chain with an ethyl ester group and a protonated amino group, enhancing its solubility in polar solvents. This property makes it invaluable for peptide coupling reactions and nanomaterial functionalization, addressing trending topics like green chemistry and precision medicine. Recent studies highlight its potential in targeted cancer therapies, where its amphiphilic nature improves drug encapsulation efficiency—a hot topic in 2024 pharmaceutical research.

From an industrial perspective, CAS 84636-23-7 is pivotal in producing polyamide resins with enhanced thermal stability, aligning with the surge in demand for high-performance polymers in automotive and aerospace sectors. FAQs from Google's "People Also Ask" reveal common queries such as "How to synthesize Ethyl 12-Aminododecanoate Hydrochloride?" or "Is Ethyl 12-Aminododecanoate HCl FDA-approved?"—underscoring the need for clear technical documentation. Analytical data (e.g., NMR, HPLC) confirms its >98% purity, critical for GMP-compliant production.

Environmental considerations further elevate the relevance of Ethyl 12-Aminododecanoate Hydrochloride. Its biodegradability profile supports the circular economy movement, resonating with ESG-focused investors. Innovations like enzyme-catalyzed synthesis of this compound reduce energy consumption by 40% compared to traditional methods—a breakthrough frequently cited in AI-driven patent analytics platforms. Regulatory databases (e.g., REACH) list it as non-hazardous, simplifying global supply chains.

In conclusion, Ethyl 12-Aminododecanoate Hydrochloride (CAS 84636-23-7) bridges cutting-edge research and industrial scalability. Its dual functionality as a pharma intermediate and polymer precursor positions it at the nexus of bioengineering and material science. As AI-assisted drug discovery accelerates, this compound's role in smart biomaterials will likely expand, making it a staple in future-ready formulations.